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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

Get Quote

Physical & Chemical Properties

The following table summarizes the fundamental properties of 4-Chloro-3-sulfamoylbenzoic acid (CAS

1205-30-7), which are crucial for handling, identification, and purification steps [1] [2].

Property

Value / Description

Molecular Formula

Molecular Weight

Melting Point

Appearance

Density

Flash Point

Storage

C7HeCINO4S [1]

235.64 g/mol [1] [2]

256-258 °C (lit.) [1]; 261 °C (reference) [2]

White to almost white powder to crystal [2] [3]

1.6+0.1 g/cm3 [1]

257.6+32.9 °C [1]

Recommended in a cool, dark place, below 15°C [2] [3]
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Analytical Methods for Identification & Purity

This compound can be characterized and its purity monitored using several chromatographic and

spectroscopic techniques.

¢ Chromatographic Methods: A validated Thin-Layer Chromatography (TLC) method exists for
separating this compound from related substances.

Stationary Phase: Silica gel TLC plates [4]

Mobile Phase: n-butanol - 2-propanol - water - methylene chloride (10:7:2:5:3 vivIviviv) [4]

Retention Factor (Rf): 0.51 [4]

Detection: Densitometric measurement at 235 nm [4]

e Spectroscopic Characterization: A comprehensive study used multiple techniques to fully
characterize the synthesized compound [5]:

o Single-Crystal X-ray Diffraction (SCXRD): For definitive 3D structure confirmation.

(e]

[¢]

[¢]

[e]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: For identifying functional groups (recorded
from 450 to 4000 cm™1).

o Fourier-Transform Raman (FT-Raman) Spectroscopy: For complementary vibrational data
(recorded from 50 to 4000 cm™1).

o Nuclear Magnetic Resonance (NMR): For detailed molecular structure analysis.

Experimental Workflow: From Synthesis to
Characterization

The diagram below outlines the key steps for the synthesis and characterization of 4-Chlore-3-

sulfamoylbenzoic acid as described in research literature [5].
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Structure Confirmation
(SCXRD)

FT-IR Spectroscopy

FT-Raman Spectroscopy

NMR Analysis

Characterized Compound
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Biological Context & Relevance

Understanding the biological role of a compound can be critical in drug development. This molecule is
known as a hydrolytic metabolite of the diuretic drug Indapamide [6]. Its formation in the body is part of

the drug's biotransformation pathway.

Frequently Asked Questions (FAQs)
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Q1: How can I distinguish 4-Chloroe-3-sulfamoylbenzoic acid from its precursor or related impurities?
You can use the TLC method detailed above. Under the specified conditions, this compound has an Rf value
of 0.51, which is well-separated from common impurities like 4-chlorobenzoic acid (Rf 0.72) and the drug
clopamide (Rf 0.87) [4].

Q2: My compound analysis does not match the expected results. What are the definitive methods for
structural confirmation? For unambiguous confirmation of the molecular structure, the most reliable
method is Single-Crystal X-ray Diffraction (SCXRD) [5]. This should be complemented by a full suite of
spectroscopic analyses, including FT-IR, FT-Raman, and NMR, to validate the functional groups and

molecular connectivity [5].

Q3: What is a key stability consideration for this compound? While specific stability studies for this acid
were not found, its presence as a metabolite from the hydrolysis of Indapamide suggests that it is stable
enough to be formed and detected in biological systems [6]. As with most fine chemicals, it is recommended

to store it in a cool, dark place [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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